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Compound of Interest

Compound Name:
2-Hydroxyquinoline-4-carboxylic

acid

Cat. No.: B106741 Get Quote

Technical Support Center: 2-Hydroxyquinoline-4-
carboxylic Acid
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 2-
Hydroxyquinoline-4-carboxylic acid (CAS No. 15733-89-8).

Frequently Asked Questions (FAQs)
General Information
Q1: What is 2-Hydroxyquinoline-4-carboxylic acid? A1: 2-Hydroxyquinoline-4-carboxylic
acid, also known as Kynurenic Acid, is a heterocyclic aromatic compound with the molecular

formula C10H7NO3.[1] It typically appears as a solid and has a high melting point of over 300

°C.[1] It is a versatile intermediate used in medicinal chemistry, catalysis, and materials science

research.[1]

Hazard & Safety
Q2: What are the primary GHS hazards associated with this compound? A2: This chemical is

considered hazardous by the OSHA Hazard Communication Standard.[2] The primary hazards

are:

H302: Harmful if swallowed.[3][4]
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H315: Causes skin irritation.[3][5][6]

H319: Causes serious eye irritation.[3][5][6]

H335: May cause respiratory irritation.[2][3][6]

Q3: What personal protective equipment (PPE) is required when handling this chemical? A3:

You must wear appropriate protective equipment, including chemical-resistant gloves, a lab

coat, and eye protection such as safety glasses or goggles.[1][2] For procedures that may

generate dust, a NIOSH-approved N95 dust mask is recommended. Always work in a well-

ventilated area or under a chemical fume hood.[2][7]

Handling & Storage
Q4: What are the proper storage conditions for 2-Hydroxyquinoline-4-carboxylic acid? A4:

Store the compound in a tightly sealed container in a cool, dry, and dark place.[1][8] It should

be kept in a well-ventilated area away from moisture, light, and incompatible materials such as

strong oxidizing agents.[1][2][9]

Q5: I'm having trouble dissolving the compound. What solvents are effective? A5: The

compound is soluble in polar organic solvents.[1] Due to its acidic and basic functional groups,

solubility can often be increased by adjusting the pH of aqueous solutions.

First Aid & Emergency Procedures
Q6: What should I do in case of accidental eye or skin contact? A6:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

making sure to flush under the eyelids.[2][10] Remove contact lenses if present and easy to

do so.[2][8][10] If eye irritation persists, seek medical attention.[5][8]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2][8] Remove any contaminated clothing and wash it before reuse.[5][6] If skin

irritation occurs or persists, get medical advice.[2][5]

Q7: What is the first aid procedure for inhalation or ingestion? A7:
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Inhalation: Move the person to fresh air.[2][6] If breathing is difficult or they feel unwell, call a

poison control center or doctor.[8] If the person is not breathing, provide artificial respiration.

[2][10]

Ingestion: Rinse the mouth thoroughly with water.[8][11] Call a poison control center or

doctor immediately if you feel unwell.[4][7][8] Do not induce vomiting.[11]

Q8: How should I handle a small spill of the solid compound in the lab? A8: For a small spill,

ensure the area is well-ventilated and you are wearing appropriate PPE.[11] Avoid generating

dust.[11] Carefully sweep or vacuum the solid material and place it into a suitable, labeled

container for disposal.[10] Clean the affected area with a mild detergent solution and wipe dry.

[12]

GHS Hazard Data Summary
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Category Information GHS Code/Pictogram

Pictogram Exclamation Mark GHS07[5]

Signal Word Warning [2][3][5]

Hazard Class

Acute Toxicity, Oral (Category

4)[4] Skin Irritation (Category

2)[2][6] Serious Eye Irritation

(Category 2/2A)[2][6] Specific

Target Organ Toxicity - Single

Exposure (Category 3),

Respiratory System[2][6]

-

Hazard Statements

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

[5] H319: Causes serious eye

irritation[3][5] H335: May

cause respiratory irritation[6]

-

Precautionary Statements

Prevention: P261, P264, P271,

P280[2][6] Response:

P302+P352, P304+P340,

P305+P351+P338, P312[2][6]

Storage: P403+P233, P405[2]

[6] Disposal: P501[6][10]

-

Experimental Protocol: Safe Handling of Solid 2-
Hydroxyquinoline-4-carboxylic Acid
This protocol outlines the standard procedure for safely handling the solid form of the

compound during experimental setup (e.g., weighing for reaction or solution preparation).

1. Preparation and Personal Protective Equipment (PPE)

1.1. Ensure work is conducted in a designated area, such as a chemical fume hood or a

well-ventilated benchtop space.[2]

1.2. Confirm that an eyewash station and safety shower are accessible.[9]
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1.3. Don appropriate PPE: a lab coat, nitrile gloves, and chemical safety goggles.[1]

1.4. If there is a significant risk of dust inhalation, use an N95 respirator.

2. Weighing and Transfer

2.1. Place a weigh boat or appropriate glassware on an analytical balance and tare it.

2.2. Carefully retrieve the stock container of 2-Hydroxyquinoline-4-carboxylic acid from its

storage location.

2.3. To minimize dust, open the container slowly inside the fume hood.

2.4. Use a clean spatula to carefully transfer the desired amount of the solid to the weigh

boat. Avoid generating dust clouds.[11]

2.5. Once the desired mass is obtained, securely close the stock container and return it to

proper storage.[1]

3. Post-Handling and Cleanup

3.1. Carefully add the weighed solid to your reaction vessel or solvent.

3.2. Dispose of the weigh boat and any other contaminated disposable materials in a

designated solid chemical waste container.

3.3. Wipe down the spatula, balance, and surrounding work area with a damp cloth or towel

to remove any residual powder.

3.4. Remove gloves using the proper technique and dispose of them in the appropriate

waste bin.

3.5. Wash hands thoroughly with soap and water after handling is complete.[2]

Visual Workflow Diagram
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Spill Detected

Alert personnel in the area.
Evacuate if necessary.

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Assess Spill Severity
(Minor vs. Major)

Contain the spill.
Prevent entry into drains.

Minor Spill

MAJOR SPILL:
Evacuate immediately.

Call emergency services.

Major Spill

Clean up spill:
1. Cover with sodium bicarbonate to neutralize.

2. Sweep solid into a waste container.

Decontaminate the area
with detergent and water.

Dispose of waste in a sealed,
labeled hazardous waste container.

Report the incident
to supervisor.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Hydroxyquinoline-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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